2-amino-3-chlorobenzohydrazide

• IUPAC Name: 2-amino-3-chlorobenzohydrazide
• InChI: InChI=1S/C7H8ClN3O/c8-5-3-1-2-4(6(5)9)7(12)11-10/h1-3H,9-10H2,(H,11,12)
• InChI Key: SBYQDOQSIUXIBL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)N)C(=O)NN
• Molecular Formula: C7H8ClN3O
• Molecular Weight: 185.61 g/mol

Description

2-Amino-3-chlorobenzohydrazide (2-ACBH), also known as 2-amino-3-chloro-benzohydrazide and 3-chloro-2-amino-benzohydrazide, is an organic compound that is used in a variety of scientific research applications. It is a white, crystalline solid that is soluble in water, alcohol, and other organic solvents. 2-ACBH is a versatile compound that has many uses in organic synthesis, analytical chemistry, and biochemistry.

Scientific Research Applications

Structural Studies and Hydrogen Bonding

• Structural Variations in Benzohydrazides: Research has highlighted the distinct hydrogen-bonded structures in benzohydrazide derivatives, revealing varying complexities in their molecular arrangements. For instance, 2,6-dichlorobenzohydrazide forms simple chains through N-H...O hydrogen bonds, whereas 2,4-dichlorobenzohydrazide exhibits complex sheet structures with N-H...N and N-H...O hydrogen bonds. In another derivative, 4-amino-2-chlorobenzohydrazide, a three-dimensional framework is constructed through a combination of O-H...O, O-H...N, N-H...N, and N-H...O hydrogen bonds, showcasing the versatility in molecular architecture through hydrogen bonding (Wardell et al., 2006).

Synthesis and Applications in Antimicrobial Agents

• Synthesis of Formazans and Antimicrobial Properties: A study has demonstrated the synthesis of formazans starting from derivatives like 5-(4-Chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole, involving processes like esterification and hydrazinolysis. The resulting compounds exhibited moderate antimicrobial activity against various bacterial and fungal strains (Sah et al., 2014).
• Antimicrobial and Anti-inflammatory Activities of Heterocycles: Another research focused on the synthesis of heterocycles starting from 2,3,5-trichlorobenzoic acid hydrazide. The synthesized compounds were characterized and evaluated for their antimicrobial and anti-inflammatory activities, indicating their potential in therapeutic applications (Karegoudar et al., 2008).

Chemical Recognition and Sensing

• Chiral Recognition of Amino Alcohols: Research has demonstrated the diastereoselective chiral recognition of amino alcohols using 2,2'-Dihydroxybenzil. This compound forms diimine compounds with amino alcohols, indicating a potential application in stereodynamic processes and chiral recognition (Seo et al., 2017).